2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C22H23N3O3
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 2-[(4E)-2,5-dioxo-4-[(4-propan-2-ylphenyl)methylidene]imidazolidin-1-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C22H23N3O3/c1-14(2)17-8-6-16(7-9-17)12-19-21(27)25(22(28)24-19)13-20(26)23-18-10-4-15(3)5-11-18/h4-12,14H,13H2,1-3H3,(H,23,26)(H,24,28)/b19-12+
• InChI Key: DMRMFMSEROAGAO-XDHOZWIPSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC=C(C=C3)C(C)C)/NC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC=C(C=C3)C(C)C)NC2=O

Description

2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide, also known as IMD-0354, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide exerts its effects by inhibiting the activation of the NF-kB pathway. It binds to and prevents the phosphorylation of inhibitor of kappa B kinase (IKK) beta, which is a key enzyme in the pathway. This prevents the translocation of NF-kB to the nucleus, where it regulates the expression of various genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide has been shown to have anti-inflammatory effects in various cell types, including macrophages, endothelial cells, and cancer cells. It reduces the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α). It also inhibits the expression of cell adhesion molecules, which are involved in the recruitment of immune cells to sites of inflammation.

Advantages and Limitations for Lab Experiments

2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for research purposes. It has been extensively studied and its mechanism of action is well understood. However, there are also limitations to its use. It has low solubility in water, which can make it difficult to use in certain experiments. It also has potential off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide. One area of interest is its potential use in combination with other therapies for cancer and inflammatory diseases. It may also have applications in other diseases, such as Alzheimer's disease and multiple sclerosis. Further research is needed to fully understand its potential therapeutic benefits and limitations. Additionally, modifications to its chemical structure may improve its solubility and reduce off-target effects.

Synthesis Methods

2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide can be synthesized using a multi-step process involving the reaction of 4-isopropylbenzaldehyde with 2,5-dioxoimidazolidine-1-acetic acid, followed by the addition of 4-methylphenylamine and acetic anhydride. The final product is obtained through purification and crystallization techniques.

Scientific Research Applications

2-[4-(4-isopropylbenzylidene)-2,5-dioxo-1-imidazolidinyl]-N-(4-methylphenyl)acetamide has been extensively studied for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory and anti-cancer properties due to its ability to inhibit the nuclear factor-kappa B (NF-kB) pathway. This pathway is involved in the regulation of various cellular processes, including inflammation, immune response, and cell survival. Inhibition of this pathway has been shown to have therapeutic benefits in diseases such as cancer, inflammatory bowel disease, and rheumatoid arthritis.